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Compound of Interest

Compound Name: Phosphonitrilic chloride trimer

Cat. No.: B3422370

An In-depth Technical Guide to Phosphonitrilic Chloride Trimer (CAS 940-71-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phosphonitrilic chloride trimer, also known by its IUPAC name 2,2,4,4,6,6-Hexachloro-
1,3,5,2A°,4\>,6\>-triazatriphosphinine or more commonly as hexachlorocyclotriphosphazene, is
a key inorganic heterocyclic compound. Its chemical formula is (NPCI2)3.[1][2] This molecule
features a six-membered ring of alternating phosphorus and nitrogen atoms, with two chlorine
atoms attached to each phosphorus atom.[3] The high reactivity of the phosphorus-chlorine (P-
Cl) bonds makes it an exceptionally versatile precursor for a vast range of phosphazene
derivatives.[3][4] These derivatives are notable for their outstanding thermal stability, chemical
resistance, and flame-retardant properties, leading to applications in materials science, polymer
chemistry, and as intermediates for specialty chemicals.[3][5][6] This guide provides a
comprehensive overview of its properties, synthesis, purification, and key reactions.

Core Properties

Phosphonitrilic chloride trimer is a white crystalline solid at room temperature.[3][4] It is
sensitive to moisture and reacts violently with water.[4][7][8]

Physical and Chemical Properties
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The fundamental physical and chemical characteristics are summarized below for quick

reference.

Property Value Source(s)

Appearance White crystalline solid/powder [3B114119]

Molecular Formula CleNsPs or (NPCI2)3 [1][4]117]

Molecular Weight 347.66 g/mol [4][10][11]

Melting Point 112-115°C [4][11][12][13]

N , 127 °C @ 13 mmHg; 256 °C

Boiling Point [A19112][14]1115]
@ atm

Density 1.98 g/mL at 25 °C [11141112]
Insoluble in water. Soluble in

N many organic solvents (e.g., n-

Solubility [4][11][16]
heptane, benzene, toluene,
petroleum ether).

Sensitivity Moisture sensitive [4107]
Sublimable. Occurs at 60 °C

Sublimation @ 0.05Torror95°C @ 3 || e | Sy | g

mmHg.

Identification and Spectral Data
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Identifier Value Source(s)

CAS Number 940-71-6 41071

EC Number 213-376-8 [4]
UBIJTWDKTYCPMQ-

InChl Key [1]
UHFFFAOYSA-N
CIP1(=NP(=NP(=N1)(CDhHCI

SMILES (ENPENPENDIEDED [1][13]
(chcicl
31P NMR, FT-IR, and FT-

Spectral Info [2][18][19][20]

Raman data are available.

Safety and Handling

Phosphonitrilic chloride trimer is a hazardous substance that causes severe skin burns and

eye damage.[7][8][15][21] It may also cause respiratory irritation.[7] It is critical to handle this

chemical with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably a chemical fume hood.[21]
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Hazard Information

Details

Source(s)

GHS Pictograms

Corrosion, Harmful

[7]

Signal Word

Danger

[718][21]

Hazard Statements

H314: Causes severe skin
burns and eye damage. H335:
May cause respiratory
irritation. EUHO014: Reacts

violently with water.

[7](8]

Incompatible Materials

Water, humidity, strong
oxidizing agents, alcohols,

amines, bases.

[71015][21]

Storage

Store in a dry, cool, well-
ventilated area in a tightly
closed container under an inert
gas. It is designated under
Storage Class Code 8A
(Combustible corrosive

hazardous materials).

[71122]

Disposal

Must be removed to an
authorized incinerator
equipped with an afterburner

and a flue gas scrubber.

[7]

Experimental Protocols

Synthesis

The most common industrial and laboratory synthesis involves the reaction of phosphorus

pentachloride (PCls) with ammonium chloride (NH4Cl) in an inert, high-boiling solvent such as
chlorobenzene or 1,1,2,2-tetrachloroethane.[1][23][24]

General Protocol:
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Reactant Slurry: Ammonium chloride is slurried in an inert solvent (e.g., chlorobenzene) in a
reaction vessel equipped for heating, stirring, and reflux under an inert atmosphere (e.g.,
nitrogen).[14][25]

Catalyst Addition: A catalyst or combination of catalysts, such as magnesium chloride, zinc
chloride, ferric chloride, and/or pyridine (as an acid-binding agent), is added to the slurry.[14]
[26]

PCls Addition: A solution of phosphorus pentachloride in the same solvent is added dropwise
to the heated, refluxing slurry over several hours.[14][25] The reaction temperature is
typically maintained between 80-132 °C.[14][26]

Reaction: The mixture is stirred under reflux for an additional 1-10 hours until the evolution of
HCI gas ceases, indicating the reaction is complete.[14][23][26]

Initial Workup: After cooling to room temperature, the reaction mixture is filtered to remove
any unreacted solids. The solvent is then removed from the filtrate by concentration (e.g.,
reduced pressure distillation) to yield the crude phosphonitrilic chloride trimer.[14][24]
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Reactants & Solvent

Ammonium Chloride (NH4Cl)

Inert Solvent (e.g., Chlorobenzene)

Catalyst (e.g., MgClz, Pyridine)

Phosphorus Pentachloride (PCls)

R

ction Process

Create NH4Cl Slurry in Solvent

l

Heat to Reflux (80-132°C)
under Inert Atmosphere

l

Slowly Add PCls Solution

\ 4

Stir under Reflux (1-10h)
Monitor HCI Evolution

Initial Workup
\/

Cool to Room Temperature

Y

Filter Mixture

Y

Concentrate Filtrate
(Remove Solvent)

Y

Crude (NPCIz)s Product
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Crude (NPCI2)s Product

Dissolve in Inert Solvent

:

Wash with Water
(Remove Acid)

;

Separate Organic Layer

;

Evaporate Solvent

:

Crude Solid

A/D@tion Method\

Recrystallization
(e.g., from Petroleum Ether)

Purified (NPCI2)3

Vacuum Sublimation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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